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Compound of Interest

Compound Name: Telomerase-IN-3

Cat. No.: B8107557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Telomerase-IN-3 is a small molecule inhibitor of telomerase, the enzyme responsible for

maintaining telomere length in eukaryotic cells. By directly targeting the promoter of the human

Telomerase Reverse Transcriptase (hTERT) gene, Telomerase-IN-3 effectively suppresses the

key catalytic subunit of the telomerase enzyme. This guide provides a comprehensive overview

of the chemical structure, properties, and the molecular mechanism of Telomerase-IN-3,

intended to support research and development efforts in oncology and age-related diseases.

Chemical Structure and Properties
Telomerase-IN-3 is a synthetic organic molecule with a complex heterocyclic structure. Its

chemical and physical properties are summarized below.
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Property Value

IUPAC Name
2-(4-((2-chloropyrimidin-4-yl)oxy)phenyl)-N-(5-

methyl-1H-pyrazol-3-yl)acetamide

Molecular Formula C19H16ClN5O3

Molecular Weight 397.82 g/mol

CAS Number 150096-77-8

Appearance Solid powder

Solubility Soluble in DMSO

Storage
Store at -20°C for short-term, -80°C for long-

term

SMILES Cc1cc(nnc1)NC(=O)Cc2ccc(cc2)Oc3ncc(Cl)nc3

Note: Quantitative data on the specific inhibitory concentration (e.g., IC50) of Telomerase-IN-3
on hTERT promoter activity is not publicly available in the referenced literature. Researchers

are advised to determine these values empirically in their specific assay systems.

Mechanism of Action: Targeting the hTERT
Promoter
Telomerase-IN-3 functions as a direct inhibitor of the promoter region of the hTERT gene. The

hTERT protein is the catalytic subunit of the telomerase holoenzyme and its expression is the

rate-limiting step for telomerase activity in most cancer cells. By suppressing the transcription

of hTERT, Telomerase-IN-3 effectively reduces the cellular levels of the telomerase enzyme,

leading to telomere shortening and eventual cell cycle arrest or apoptosis in cancer cells.

The hTERT promoter is a complex regulatory region controlled by a multitude of transcription

factors and signaling pathways. Key activators of the hTERT promoter include c-Myc, Sp1, and

NF-κB, which are often dysregulated in cancer. These transcription factors are, in turn,

regulated by major signaling pathways such as the MAPK and PI3K/Akt pathways.
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Preparation Treatment Analysis

1. Culture cancer cells
(e.g., HeLa, A549)

2. Co-transfect with:
- hTERT promoter-luciferase reporter plasmid

- Renilla luciferase control plasmid

3. Treat cells with varying
concentrations of Telomerase-IN-3 4. Incubate for 24-48 hours 5. Lyse cells 6. Measure Firefly and Renilla

luciferase activity using a luminometer
7. Normalize Firefly luciferase

activity to Renilla luciferase activity
8. Calculate IC50 value for

Telomerase-IN-3

1. Treat cancer cells with
Telomerase-IN-3 or vehicle control

2. Prepare cell extracts using
CHAPS lysis buffer

3. Determine protein concentration
of the cell extracts

4. Incubate cell extract with TS primer,
dNTPs, and TRAP buffer

5. Amplify the telomerase extension products
by PCR using TS and reverse primers

6. Separate PCR products on a
polyacrylamide gel

7. Visualize the characteristic DNA ladder
(telomerase activity)
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[https://www.benchchem.com/product/b8107557#telomerase-in-3-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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